1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide
Overview
Description
1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide, also known as MSB or MSBC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MSB is a piperidine derivative that has been shown to exhibit a wide range of biological activities, including anticonvulsant, analgesic, and anti-inflammatory effects.
Mechanism of Action
1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide exerts its biological effects by interacting with various molecular targets in the body. One of the main targets of this compound is the GABA receptor, which is involved in the regulation of neuronal activity. This compound enhances the activity of the GABA receptor by binding to a specific site on the receptor, which increases the affinity of the receptor for GABA. This results in an overall increase in inhibitory neurotransmission, which can lead to anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on the GABA receptor, this compound has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This can lead to analgesic effects by reducing the transmission of pain signals in the nervous system. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, which can lead to anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level. This compound also exhibits a wide range of biological activities, which makes it useful for studying various molecular targets in the body. However, there are also some limitations to using this compound in lab experiments. For example, this compound can be toxic at high concentrations, which can limit its use in certain experiments. In addition, this compound has a short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on 1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide. One area of focus is the development of new this compound derivatives that exhibit enhanced biological activity and reduced toxicity. Another area of focus is the study of this compound in animal models of various diseases, such as epilepsy, chronic pain, and inflammation. Finally, there is also interest in studying the potential use of this compound in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
1'-(methylsulfonyl)-1,4'-bipiperidine-4'-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. In neuroscience, this compound has been shown to exhibit anticonvulsant effects by enhancing the activity of GABA receptors. This compound has also been shown to have analgesic effects by inhibiting the activity of voltage-gated sodium channels. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
1-methylsulfonyl-4-piperidin-1-ylpiperidine-4-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23N3O3S/c1-19(17,18)15-9-5-12(6-10-15,11(13)16)14-7-3-2-4-8-14/h2-10H2,1H3,(H2,13,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEMSHHLLJIRMCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)(C(=O)N)N2CCCCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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